2,5-dibromo-N-(3-fluorophenyl)benzamide
Description
2,5-Dibromo-N-(3-fluorophenyl)benzamide is a benzamide derivative characterized by a 2,5-dibromo-substituted aromatic ring and a 3-fluorophenyl amide group. This compound is structurally related to several benzamide derivatives studied for applications ranging from medicinal chemistry (e.g., histone deacetylase inhibitors) to agrochemicals .
Properties
Molecular Formula |
C13H8Br2FNO |
|---|---|
Molecular Weight |
373.01 g/mol |
IUPAC Name |
2,5-dibromo-N-(3-fluorophenyl)benzamide |
InChI |
InChI=1S/C13H8Br2FNO/c14-8-4-5-12(15)11(6-8)13(18)17-10-3-1-2-9(16)7-10/h1-7H,(H,17,18) |
InChI Key |
ADQDEJIHXIHXTE-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)F)NC(=O)C2=C(C=CC(=C2)Br)Br |
Canonical SMILES |
C1=CC(=CC(=C1)F)NC(=O)C2=C(C=CC(=C2)Br)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
3,5-Dibromo-N-(4-hydroxyphenyl)benzamide
- Structure : Bromine atoms at 3- and 5-positions; amide linked to a 4-hydroxyphenyl group.
- Synthesis: Synthesized via DCC/DMAP-catalyzed condensation of 3,5-dibromo benzoic acid with 4-aminophenol, favoring amide over ester bond formation .
- The hydroxyl group introduces hydrogen-bonding capability, contrasting with the electron-withdrawing fluorine in the target compound .
4-Bromo-N-(3,5-dimethoxyphenyl)benzamide (C10)
- Structure : Single bromine at the 4-position; amide linked to a 3,5-dimethoxyphenyl group.
- Properties : Methoxy groups are electron-donating, altering the electronic environment of the benzamide core. ^13C NMR data (e.g., δ 55.791 ppm for methoxy carbons) confirms electronic modulation .
- Key Differences: Mono-bromination reduces molecular weight (vs. di-bromo derivatives) and may decrease steric bulk. Methoxy groups enhance lipophilicity but reduce polarity compared to fluorine .
Alkyl vs. Aryl Substituents
2,5-Dibromo-N-(3-methoxypropyl)benzamide
- Structure : Alkyl chain (3-methoxypropyl) as the amide substituent.
- Properties: Molecular formula C₁₁H₁₃Br₂NO₂; molar mass 351.03 g/mol.
2,5-Dibromo-N-(2-ethylhexyl)benzamide
- Structure : Branched alkyl chain (2-ethylhexyl) substituent.
- Properties: Larger molar mass (C₁₅H₂₁Br₂NO) and higher hydrophobicity due to the extended alkyl chain. Such derivatives are often explored for applications requiring prolonged persistence in lipid-rich environments .
Comparison with Target Compound :
- Fluorine’s electronegativity may also strengthen hydrogen-bond acceptor capacity compared to alkoxy groups .
HDAC Inhibitors (e.g., MC1568)
Agrochemical Derivatives (e.g., Flutolanil)
- Structure : N-(3-(1-methylethoxy)phenyl)-2-(trifluoromethyl)benzamide.
- Comparison : Trifluoromethyl and alkoxy groups in agrochemicals optimize stability and bioavailability. The target compound’s di-bromo and fluorophenyl groups may offer unique modes of action, such as resistance to enzymatic degradation .
Key Research Findings
- Synthetic Accessibility : Compounds with electron-withdrawing groups (e.g., Br, F) often require optimized coupling agents (e.g., DCC/DMAP) for amide bond formation .
- Biological Relevance : Fluorophenyl and brominated benzamides are recurrent motifs in HDAC inhibitors and agrochemicals, suggesting broad utility .
- Property Trends : Alkyl substituents enhance hydrophobicity, while aryl groups (e.g., fluorophenyl) improve metabolic stability and target affinity .
Notes
- Substituent position (2,5- vs. 3,5-dibromo) significantly impacts steric and electronic profiles, necessitating tailored synthesis protocols .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
